Cas no 76697-60-4 (2-(tert-butylsulfonyl)aniline)

• Product Name: 2-(tert-butylsulfonyl)aniline
• CAS No: 76697-60-4
• MF: C₁₀H₁₅NO₂S
• MW: 213.29660153389
• MDL: MFCD13689002
• CID: 1095696
• PubChem ID: 12646373
• Update Time: 2025-05-23

2-(tert-butylsulfonyl)aniline Chemical and Physical Properties

Names and Identifiers

• 2-(tert-butylsulfonyl)aniline
• SCHEMBL5264462
• AKOS022651161
• AMY4684
• 2-(2-METHYLPROPANE-2-SULFONYL)ANILINE
• 2-tert-butylsulfonylaniline
• CS-0143585
• 76697-60-4
• G72339

• MDL： MFCD13689002
• Inchi： 1S/C10H15NO2S/c1-10(2,3)14(12,13)9-7-5-4-6-8(9)11/h4-7H,11H2,1-3H3
• InChI Key： KWHDUFGXUFKIFK-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1N)(C(C)(C)C)(=O)=O

Computed Properties

• Exact Mass: 213.08234989g/mol
• Monoisotopic Mass: 213.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 68.5Ų

Additional information on 2-(tert-butylsulfonyl)aniline

Introduction to 2-(tert-butylsulfonyl)aniline (CAS No: 76697-60-4)

2-(tert-butylsulfonyl)aniline (CAS No: 76697-60-4) is a significant compound in the field of organic chemistry, particularly in the synthesis of advanced materials and pharmaceutical intermediates. This compound, also referred to as tert-butyl sulfonylaniline, has garnered attention due to its unique structural properties and versatile applications in modern chemical research.

The molecular structure of 2-(tert-butylsulfonyl)aniline consists of an aniline derivative with a tert-butyl sulfonyl group attached to the benzene ring. This substitution pattern imparts distinct electronic and steric properties, making it a valuable precursor in various chemical reactions. Recent studies have highlighted its role in the development of novel materials, including high-performance polymers and advanced catalysts.

One of the most notable applications of 2-(tert-butylsulfonyl)aniline is in the synthesis of sulfonamide-containing compounds, which are widely used in drug design. The compound's ability to undergo nucleophilic aromatic substitution reactions has been extensively explored, particularly in the context of creating bioactive molecules with enhanced pharmacokinetic profiles.

Recent advancements in green chemistry have also led to innovative synthetic routes for tert-butyl sulfonylaniline. Researchers have developed environmentally friendly methods, such as microwave-assisted synthesis and catalytic processes, to enhance the efficiency and sustainability of its production. These methods not only reduce waste but also improve the overall yield, making the compound more accessible for industrial applications.

In addition to its role in drug discovery, 2-(tert-butylsulfonyl)aniline has found applications in materials science. Its incorporation into polymer systems has been shown to improve mechanical properties and thermal stability, making it a promising candidate for high-tech applications such as aerospace materials and electronic devices.

The growing interest in tert-butyl sulfonylaniline is further evidenced by its inclusion in several recent patents and research publications. Scientists are actively exploring its potential as a building block for constructing complex molecular architectures, including dendrimers and supramolecular assemblies.

In conclusion, 2-(tert-butylsulfonyl)aniline (CAS No: 76697-60-4) stands out as a versatile and valuable compound in contemporary chemical research. Its unique properties, coupled with advancements in synthetic methodologies, continue to expand its utility across diverse fields, ensuring its relevance in both academic and industrial settings.